Cas no 2098122-80-4 (4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid
• CAS No: 2098122-80-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5725524
• PubChem ID: 121201337
• Update Time: 2025-11-01

4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F1907-4931
• AKOS026709371
• 2098122-80-4
• 4-(4-methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid
• 4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C13H23NO3/c1-17-12-6-8-14(9-7-12)11-4-2-10(3-5-11)13(15)16/h10-12H,2-9H2,1H3,(H,15,16)
• InChI Key： YMTXKOPLBUZPRD-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)C1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid

Introduction to 4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid (CAS No. 2098122-80-4)

4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid, also known by its CAS number 2098122-80-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring and a piperidine moiety with a methoxy substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclohexane ring in 4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid provides the compound with a rigid, stable framework that can influence its conformational flexibility and binding properties. The piperidine moiety, on the other hand, is a common structural motif found in many bioactive molecules due to its ability to form hydrogen bonds and participate in various interactions with biological targets. The methoxy group further enhances the compound's lipophilicity and can modulate its pharmacokinetic properties.

Recent studies have explored the potential of 4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate the activity of certain enzymes and receptors involved in these conditions, potentially offering neuroprotective effects.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid to specific G protein-coupled receptors (GPCRs). The results indicated that this compound exhibits high selectivity and potency for certain GPCRs, which are key targets for drug development in several therapeutic areas, including central nervous system disorders and metabolic diseases.

The pharmacokinetic properties of 4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid have also been evaluated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further preclinical and clinical development. Its ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as this property is crucial for drugs targeting neurological conditions.

In addition to its potential therapeutic applications, 4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid has been studied for its use as a tool compound in chemical biology research. Its unique structure and biological activity make it an valuable probe for investigating the function of specific proteins and pathways in cellular processes. This has led to its use in high-throughput screening assays and other experimental setups aimed at identifying new drug targets.

The synthesis of 4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid has been optimized using modern synthetic techniques, ensuring high yields and purity. Various synthetic routes have been explored, including those involving palladium-catalyzed coupling reactions and asymmetric synthesis methods. These advancements have facilitated the large-scale production of the compound for both research and development purposes.

In conclusion, 4-(4-Methoxypiperidin-1-yl)cyclohexane-1-carboxylic acid (CAS No. 2098122-80-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to novel treatments for various diseases.